methyl 4-{[2-(3-methyl-1-piperidinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]methyl}benzoate

• IUPAC Name: methyl 4-[(E)-[2-(3-methylpiperidin-1-yl)-4-oxo-1,3-thiazol-5-ylidene]methyl]benzoate
• InChI: InChI=1S/C18H20N2O3S/c1-12-4-3-9-20(11-12)18-19-16(21)15(24-18)10-13-5-7-14(8-6-13)17(22)23-2/h5-8,10,12H,3-4,9,11H2,1-2H3/b15-10+
• InChI Key: QUKGWTZQHGXNMD-XNTDXEJSSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC(=O)C(=CC3=CC=C(C=C3)C(=O)OC)S2
• Isomeric SMILES: CC1CCCN(C1)C2=NC(=O)/C(=C\C3=CC=C(C=C3)C(=O)OC)/S2
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

The compound contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. It also contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. The benzoate group is an ester derived from benzoic acid.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperidine and thiazole rings would contribute to the rigidity of the molecule, while the benzoate group would add some flexibility.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The benzoate ester could be hydrolyzed under acidic or basic conditions to yield benzoic acid and the corresponding alcohol. The thiazole ring might undergo reactions at the sulfur or nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and stereochemistry. Generally, compounds with multiple ring structures and polar functional groups like esters would be expected to have relatively high melting points and be soluble in polar solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. Compounds containing piperidine rings are often found in drugs acting on the central nervous system, while thiazoles are common in antibiotics and antifungal agents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. The exact toxicity and hazards would depend on the specific properties of the compound, but general precautions when handling chemicals should always be followed.

Future Directions

The potential applications of this compound would depend on its biological activity. It could be interesting to explore its activity against various biological targets given the presence of structural features common in bioactive compounds.